Cas no 62952-03-8 (Acetic acid, ([1,1'-biphenyl]-4-yloxy)-, 4-methylphenyl ester)

• Product Name: Acetic acid, ([1,1'-biphenyl]-4-yloxy)-, 4-methylphenyl ester
• CAS No: 62952-03-8
• MF: C₂₁H₁₈O₃
• MW: 318.365826129913
• CID: 428346
• PubChem ID: 23011251
• Update Time: 2025-04-19

Acetic acid, ([1,1'-biphenyl]-4-yloxy)-, 4-methylphenyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, ([1,1'-biphenyl]-4-yloxy)-, 4-methylphenyl ester
• (4-methylphenyl) 2-(4-phenylphenoxy)acetate
• 62952-03-8
• AKOS003501452
• 4-Methylphenyl [([1,1'-biphenyl]-4-yl)oxy]acetate
• DTXSID00629790

• Inchi： 1S/C21H18O3/c1-16-7-11-20(12-8-16)24-21(22)15-23-19-13-9-18(10-14-19)17-5-3-2-4-6-17/h2-14H,15H2,1H3
• InChI Key： VPMDQZZKSLYEOG-UHFFFAOYSA-N
• SMILES： O(CC(=O)OC1C=CC(C)=CC=1)C1C=CC(=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 318.12564
• Monoisotopic Mass: 318.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53